4-Bromo-5-propylthiophene-2-carboxylic acid
Overview
Description
4-Bromo-5-propylthiophene-2-carboxylic acid (4-BTP-2-CA) is a synthetic organic compound that has been increasingly studied in recent years due to its potential applications in pharmaceutical and medical research. 4-BTP-2-CA is an aromatic compound, containing both an alkyl and an aryl group, and is a derivative of thiophene. Thiophene is a five-membered ring with a sulfur atom at its center and is known to have interesting properties such as being a good electron acceptor and a good electron donor. As a result, 4-BTP-2-CA has been studied for its potential in a variety of scientific research applications.
Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis Approach : 4-Bromo-5-propylthiophene-2-carboxylic acid can be synthesized through a multistep process, starting from thiophene. This involves successive direct lithiations and a bromination reaction, leading to a compound closely related to this compound with an overall yield of 47% (Bar & Martin, 2021).
Reactions with Bromination : Studies have shown that bromination reactions can be applied to various thiophene derivatives, indicating the potential for similar reactions with this compound. This bromination process leads predominantly to the 4-bromo derivative in certain cases (Gol'dfarb, Grotmova, & Belen’kii, 1974).
Nitration Reactions : Nitration of thiophene derivatives has been observed to undergo transformations resulting in the addition of nitro groups to the thiophene ring. This is relevant for understanding the chemical behavior of similar compounds like this compound (Mochalov et al., 1981).
Engineering and Automation in Synthesis
- Automated Synthesis Platforms : Advances in automated reactor platforms have been used for the multistep synthesis of compounds closely related to this compound. These platforms integrate batch and flow reactions, showcasing the potential for efficient synthesis of such compounds (Fitzpatrick & Ley, 2016).
Applications in Organic Synthesis and Functionalization
Role in Organic Synthesis : Thiophene derivatives like this compound can be key intermediates in the synthesis of various organic compounds. The presence of functional groups allows for further chemical modifications, making them valuable in the field of organic chemistry (Kostyuchenko et al., 2018).
Spasmolytic Activity Research : While not directly about this compound, research on thiophene-based derivatives, including those of 5-bromothiophene-2-carboxylic acid, has shown potential biological activities, such as spasmolytic effects. This suggests possible biomedical applications for structurally related compounds (Rasool et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
4-bromo-5-propylthiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrO2S/c1-2-3-6-5(9)4-7(12-6)8(10)11/h4H,2-3H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMBFFUJISNVJLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C=C(S1)C(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10397190 |
Source
|
| Record name | 4-bromo-5-propylthiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10397190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
869951-15-5 |
Source
|
| Record name | 4-bromo-5-propylthiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10397190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-bromo-5-propylthiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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